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For Researchers, Scientists, and Drug Development Professionals

Abstract

Nadolol is a non-selective beta-adrenergic receptor antagonist widely utilized in the
management of hypertension, angina pectoris, and cardiac arrhythmias. Its unique chemical
structure, characterized by a cis-diol functionality on a tetrahydronaphthalene ring system,
imparts specific physicochemical properties that influence its pharmacokinetic and
pharmacodynamic profile. This technical guide provides a comprehensive overview of the
primary synthesis pathway of Nadolol, its detailed chemical properties, and the analytical
methodologies employed for its characterization. The information presented herein is intended
to serve as a valuable resource for researchers, chemists, and pharmaceutical scientists
engaged in the development and analysis of beta-blocking agents.

Chemical Properties of Nadolol

Nadolol is a white crystalline powder.[1] Its chemical and physical properties are summarized
in the table below, providing a quantitative basis for its behavior in biological and
pharmaceutical systems.
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Property Value Source(s)
Molecular Formula C17H27NOa [2]
Molecular Weight 309.4 g/mol [2]

Melting Point 124-136 °C [2][3]

pKa 9.67 (at 25°C)

LogP (Octanol/Water) 0.71-1.2

Freely soluble in ethanol and
propylene glycol; soluble in
hydrochloric acid; slightly
soluble in water and
Solubility chloroform; very slightly
soluble in sodium hydroxide;
practically insoluble in
acetone, benzene, ether, and

hexane.

Appearance White crystalline powder

Synthesis Pathway of Nadolol

The most common synthetic route to Nadolol commences with the starting material 5,8-
dihydro-1-naphthol. The pathway involves a series of chemical transformations to introduce the
characteristic side chain and the cis-diol functionality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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